Cas no 820231-68-3 (1,3-Benzenedicarbonitrile, 5-(2-pyridinyl)-)

• Product Name: 1,3-Benzenedicarbonitrile, 5-(2-pyridinyl)-
• CAS No: 820231-68-3
• MF: C₁₃H₇N₃
• MW: 205.214781999588
• CID: 700908
• PubChem ID: 71195345
• Update Time: 2025-04-19

1,3-Benzenedicarbonitrile, 5-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarbonitrile, 5-(2-pyridinyl)-
• 5-pyridin-2-ylbenzene-1,3-dicarbonitrile
• DTXSID80744192
• SCHEMBL14533954
• 820231-68-3
• 5-(Pyridin-2-yl)benzene-1,3-dicarbonitrile

• Inchi： 1S/C13H7N3/c14-8-10-5-11(9-15)7-12(6-10)13-3-1-2-4-16-13/h1-7H
• InChI Key： WHSBPWTZOVNEOV-UHFFFAOYSA-N
• SMILES： N1C=CC=CC=1C1C=C(C#N)C=C(C#N)C=1

Computed Properties

• Exact Mass: 205.063997236g/mol
• Monoisotopic Mass: 205.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 60.5Ų